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Compound of Interest

Compound Name: 1-Hexadecanol-d3

Cat. No.: B1368248

This technical guide provides a comprehensive overview of the physical state and solubility of
1-Hexadecanol-d3, a deuterated form of 1-Hexadecanol (also known as cetyl alcohol). This
document is intended for researchers, scientists, and professionals in drug development who
utilize isotopically labeled compounds in their work. The data presented is primarily based on
the properties of the non-deuterated analogue, 1-Hexadecanol, as the introduction of
deuterium isotopes is not expected to significantly alter its physical and solubility
characteristics.

Core Physicochemical Properties

1-Hexadecanol-d3 is a saturated fatty alcohol with a 16-carbon chain. At room temperature, it
exists as a white, waxy solid, often in the form of flakes or a powder.[1][2][3][4][5] This physical
state is a key consideration for its handling, storage, and formulation.

Data Summary

The following table summarizes the key quantitative data for 1-Hexadecanol. It is important to
note that while specific data for 1-Hexadecanol-d3 is limited, the values for 1-Hexadecanol
serve as a reliable reference.
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Property

Value

Notes

Molecular Formula

C16H31D30

For 1-Hexadecanol-d3[6]

Ci16H340 For 1-Hexadecanol[1][7][8]
Molecular Weight ~245.46 g/mol For 1-Hexadecanol-d3[6]
242.44 g/mol For 1-Hexadecanol[3][9][10]
Melting Point 48-51 °C For 1-Hexadecanol[2][9][11]
N ) At 760 mmHg for 1-
Boiling Point 310.9-344 °C
Hexadecanol[2][12]
At 10 mmHg for 1-
179-181 °C
Hexadecanol[9][11]
) At 25 °C for 1-Hexadecanol[2]
Density ~0.818 g/cm?3
[9]
White waxy solid, flakes, or At room temperature for 1-
Appearance

powder

Hexadecanol[1][2][3][4][5]

Solubility Profile

The solubility of a compound is a critical parameter in drug development, influencing its

absorption, distribution, metabolism, and excretion (ADME) properties. 1-Hexadecanol, and by

extension 1-Hexadecanol-d3, is a nonpolar molecule, which dictates its solubility behavior.

Data Summary
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Solvent Solubility Reference
The long hydrocarbon chain
Water Insoluble[2][3][10][11][13] makes it highly hydrophobic.
[12]
Soluble, slightly soluble[1][2]
Ethanol
[13][14]
Ether Very soluble[1]
Chloroform Very soluble[1]
Benzene Very soluble[1]
Acetone Soluble[1][14]
Oils Soluble[2][3][10]

Experimental Protocols

The following are detailed methodologies for determining the physical state and solubility of a

compound like 1-Hexadecanol-d3.

Determination of Physical State

Objective: To visually inspect and characterize the physical form of 1-Hexadecanol-d3 at

ambient temperature.

Materials:

Spatula

Procedure:

1-Hexadecanol-d3 sample

Light microscope

Microscope slide and coverslip
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Place a small, representative sample of 1-Hexadecanol-d3 onto a clean, dry microscope
slide using a spatula.

Observe the sample under ambient lighting, noting its color, form (e.g., crystalline,
amorphous, waxy), and texture.

Place a coverslip over the sample.

Examine the sample under a light microscope at various magnifications to observe its
morphology in more detalil.

Record all observations.

Determination of Melting Point

Objective: To determine the temperature range over which 1-Hexadecanol-d3 transitions from

a solid to a liquid.

Materials:

1-Hexadecanol-d3 sample

Capillary tubes

Melting point apparatus

Mortar and pestle (if sample is not a fine powder)

Procedure:

Ensure the 1-Hexadecanol-d3 sample is a fine, dry powder. If necessary, gently grind the
sample using a mortar and pestle.

Pack a small amount of the powdered sample into a capillary tube to a depth of 2-3 mm.
Place the capillary tube into the heating block of the melting point apparatus.

Set the apparatus to heat at a slow, controlled rate (e.g., 1-2 °C per minute) as the
temperature approaches the expected melting point.
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e Observe the sample closely. Record the temperature at which the first drop of liquid appears
(onset of melting) and the temperature at which the entire sample becomes a clear liquid
(completion of melting).

e The recorded temperature range is the melting point of the substance.

Determination of Solubility

Objective: To qualitatively and quantitatively assess the solubility of 1-Hexadecanol-d3 in
various solvents.

Materials:

e 1-Hexadecanol-d3 sample

e Arange of solvents (e.g., water, ethanol, methanol, acetone, chloroform, ether)
o Test tubes or small vials

» Vortex mixer

e Analytical balance

o Water bath or heating block (optional)

Procedure:

e Qualitative Assessment:

o Place a small, accurately weighed amount of 1-Hexadecanol-d3 (e.g., 10 mg) into
separate test tubes.

o Add a fixed volume of each solvent (e.g., 1 mL) to the respective test tubes.
o Vortex each tube vigorously for a set period (e.g., 1-2 minutes).

o Visually inspect each tube for the presence of undissolved solid. Classify the solubility as
soluble, partially soluble, or insoluble.
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e Quantitative Assessment (for soluble compounds):

(¢]

Start with a known volume of solvent in a vial.
o Add small, accurately weighed portions of 1-Hexadecanol-d3 to the solvent.
o After each addition, vortex the mixture until the solid is fully dissolved.

o Continue adding the solute until a saturated solution is formed (i.e., a small amount of
solid remains undissolved after prolonged mixing).

o The total mass of the solute dissolved in the known volume of the solvent gives the
guantitative solubility, which can be expressed in units such as mg/mL or mol/L.

o For compounds with low solubility, analytical techniques such as HPLC or UV-Vis
spectroscopy may be required to determine the concentration of the dissolved solute in a
saturated solution.

Visualizations

The following diagram illustrates a typical workflow for determining the solubility of a chemical
compound.
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Workflow for Solubility Determination
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Caption: A flowchart illustrating the experimental workflow for determining the solubility of a
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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